![molecular formula C15H18N2OS2 B2850172 N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide CAS No. 330191-10-1](/img/structure/B2850172.png)
N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide
Overview
Description
N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide, also known as MBTC, is a compound that has been studied for its potential use in scientific research. It is a member of the benzo[d]thiazol family of compounds, which have been shown to have a variety of biological activities. MBTC is of particular interest because of its potential as a tool for studying cellular signaling pathways and as a potential therapeutic agent.
Mechanism of Action
Target of Action
The primary target of this compound is Lanosterol 14-alpha demethylase , an enzyme found in Mycobacterium tuberculosis . This enzyme plays a crucial role in the biosynthesis of sterols, which are essential components of cellular membranes.
Biochemical Pathways
The inhibition of Lanosterol 14-alpha demethylase affects the sterol biosynthesis pathway. This disruption can lead to a decrease in the production of ergosterol, a major component of the cellular membrane of Mycobacterium tuberculosis . The downstream effects of this disruption can include changes in membrane fluidity and permeability, potentially leading to cell death.
Result of Action
The molecular and cellular effects of the compound’s action are likely related to its inhibition of Lanosterol 14-alpha demethylase. By inhibiting this enzyme, the compound disrupts the biosynthesis of sterols, leading to alterations in the structure and function of the cellular membrane. These alterations can potentially lead to cell death .
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide in lab experiments is its specificity for protein tyrosine phosphatases. This allows researchers to study the effects of altered signaling pathways on cellular function in a targeted way. However, one limitation of using N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the study of N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is its potential use in the study of cellular signaling pathways and the development of new drugs that target these pathways. Additional research is needed to fully understand the potential of N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide and to identify new applications for this compound.
Synthesis Methods
The synthesis of N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide involves several steps, including the reaction of 2-aminothiophenol with 2-bromo-6-nitrobenzo[d]thiazole, followed by the reduction of the nitro group and the subsequent reaction with cyclohexanecarboxylic acid chloride. The final product is obtained through recrystallization and purification.
Scientific Research Applications
N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a tool for studying cellular signaling pathways. N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide has been shown to inhibit the activity of protein tyrosine phosphatases, which play a key role in regulating cellular signaling. By inhibiting these enzymes, N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide can be used to study the effects of altered signaling pathways on cellular function.
properties
IUPAC Name |
N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)cyclohexanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS2/c1-19-15-17-12-8-7-11(9-13(12)20-15)16-14(18)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWMZRYSJTLLFNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[[1-(difluoromethyl)pyrazol-4-yl]amino]acetate](/img/structure/B2850094.png)
![2-{[2-(4-bromophenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}-N-(2-furylmethyl)acetamide](/img/structure/B2850095.png)
![3-Methyl-3h,4h,5h,5ah,6h,7h,8h,9h,9ah-imidazo[4,5-f]quinoline dihydrochloride](/img/structure/B2850097.png)
![3-(1H-benzo[d]imidazol-1-yl)-N-(2-(2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)propanamide](/img/structure/B2850101.png)
![1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-((6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)urea](/img/structure/B2850112.png)